Cas no 51828-95-6 (Calcium 2-Keto-4-methylvalerate)

• Product Name: Calcium 2-Keto-4-methylvalerate
• CAS No: 51828-95-6
• MF: C₁₂H₁₈CaO₆
• MW: 298.345723628998
• MDL: MFCD00004163
• CID: 56102
• PubChem ID: 87571959
• Update Time: 2025-10-30

Calcium 2-Keto-4-methylvalerate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxovaleric acid calcium salt dihydr.
• 4-Methyl-2-oxovaleric acid calcium salt
• Calcium 4-Methyl-2-Oxovalerate Dihydrate
• Calcium bis(4-methyl-2-oxopentanoate)
• Calcium alpha-ketoisocaproate
• Calcium 4-Methyl-2-oxovalerate Hydrate
• 4-Methyl-2-oxovaleric acid calcium(Keto leucine Calium Salt)
• Calcium 4-methyl-2-oxopentanoate
• Ketoleucine calcium salt dihydrate
• 4-Methyl-2-oxovaleric Acid Calcium Salt Hydrate
• 4-Methyl-2-oxopentanoic acid calcium salt dihydrate
• 4-Methyl-2-oxovaleric acid calcium salt dihydrate
• 4-Methyl-2-oxopentanoic acid calcium salt
• Ketoleucine calcium salt
• PENTANOIC ACID, 4-METHYL-2-OXO-, CALCIUM SALT
• calcium;4-methyl-2-oxopentanoate
• PENTANOIC ACID, 4-METHYL-2-OXO-, CALCIUM SALT (2:1)
• NS00088601
• EINECS 257-457-6
• SCHEMBL3645981
• FT-0619015
• CALCIUM .ALPHA.-OXOISOCAPROATE
• AKOS015965123
• 51828-95-6
• KETOISOCAPROIC ACID CALCIUM
• Calcium 4-methyl-2-oxovalerate
• A-Ketoleucine Calcium
• DTXSID20966159
• AKOS015833086
• .ALPHA.-KETOISOCAPROIC ACID CALCIUM SALT
• 5L325UH89S
• Calcium alpha-oxoisocaproate
• CALCIUM .ALPHA.-KETOISOCAPROATE
• calcium4-methyl-2-oxopentanoate
• AMY25700
• Q27262506
• UNII-5L325UH89S
• K0023
• 2-Ketoleucine calcium salt
• alpha-ketoisocaproic acid calcium salt
• AC-1920
• F10915
• WQZNGJIBHXYVNW-UHFFFAOYSA-L
• Calcium 2-Keto-4-methylvalerate
• 257-457-6
• FM147046

• MDL： MFCD00004163
• Inchi： 1S/2C6H10O3.Ca/c2*1-4(2)3-5(7)6(8)9;/h2*4H,3H2,1-2H3,(H,8,9);/q;;+2/p-2
• InChI Key： WQZNGJIBHXYVNW-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C(=O)[O-])CC(C)C.O=C(C(=O)[O-])CC(C)C

Computed Properties

• Exact Mass: 298.07300
• Monoisotopic Mass: 169.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: Not determined
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0870
• Melting Point: 228-264°C
• Boiling Point: 190.5°C at 760 mmHg
• Flash Point: No data available
• PSA: 86.74000
• LogP: 1.21820
• Solubility: Not determined
• Vapor Pressure: No data available

Calcium 2-Keto-4-methylvalerate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22; S24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium 2-Keto-4-methylvalerate

Calcium 2-Keto-4-Methylvalerate: A Comprehensive Overview

Calcium 2-Keto-4-Methylvalerate, also known by its CAS number CAS No. 51828-95-6, is a versatile compound with significant applications in various industries. This compound is a calcium salt of 2-keto-4-methylvaleric acid, which is a naturally occurring compound found in certain foods and biological systems. Its unique chemical structure and functional properties make it a valuable ingredient in food, pharmaceuticals, and cosmetic industries.

The molecular structure of Calcium 2-Keto-4-Methylvalerate consists of a calcium ion (Ca²⁺) and the conjugate base of 2-keto-4-methylvaleric acid. The acid form, 2-keto-4-methylvaleric acid, is a branched-chain keto acid with a five-carbon chain. This structure contributes to its ability to act as a precursor in various metabolic pathways, particularly in energy metabolism and amino acid synthesis. Recent studies have highlighted its role in enhancing muscle recovery and reducing fatigue during physical activity, making it a popular ingredient in sports nutrition products.

In the food industry, Calcium 2-Keto-4-Methylvalerate is widely used as a flavor enhancer and stabilizer. Its ability to improve the taste profile of food products without altering their nutritional value has made it a preferred choice for manufacturers. Additionally, it serves as a natural preservative, extending the shelf life of food items by inhibiting microbial growth. Research has shown that its effectiveness as a preservative is comparable to synthetic alternatives, but with fewer safety concerns.

The pharmaceutical industry has also embraced Calcium 2-Keto-4-Methylvalerate due to its potential health benefits. It has been studied for its role in improving insulin sensitivity and glucose metabolism, which could be beneficial for individuals with type 2 diabetes. Recent clinical trials have demonstrated that supplementation with this compound can lead to significant improvements in blood sugar control and lipid profiles. Furthermore, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as arthritis.

In the cosmetic sector, Calcium 2-Keto-4-Methylvalerate is valued for its moisturizing and skin-soothing properties. It is often incorporated into skincare products to enhance hydration and reduce irritation caused by environmental stressors. Emerging research suggests that it may also play a role in collagen synthesis, contributing to skin elasticity and reducing the appearance of fine lines and wrinkles.

The production of Calcium 2-Keto-4-Methylvalerate involves several steps, including fermentation, purification, and crystallization. Advances in biotechnology have enabled more efficient production methods, reducing costs and improving product quality. These innovations have made the compound more accessible for large-scale industrial applications.

In terms of safety, Calcium 2-Keto-4-Methylvalerate is generally recognized as safe (GRAS) by regulatory authorities when used at recommended levels. However, excessive consumption may lead to gastrointestinal discomfort in sensitive individuals. Proper storage conditions are essential to maintain its stability and efficacy.

The demand for Calcium 2-Keto-4-Methylvalerate continues to grow as new applications are discovered across various industries. Its natural origin, combined with its diverse functional properties, positions it as a key ingredient in modern product formulations. As research into its health benefits progresses, it is expected to play an even more significant role in promoting human well-being.